Cas no 65405-77-8 (cis-3-Hexenyl salicylate)

• Product Name: cis-3-Hexenyl salicylate
• CAS No: 65405-77-8
• MF: C₁₃H₁₆O₃
• MW: 220.264344215393
• MDL: MFCD00036486
• CID: 58333
• PubChem ID: 24902046
• Update Time: 2025-10-28

cis-3-Hexenyl salicylate Chemical and Physical Properties

Names and Identifiers

• cis-3-Hexenyl salicylate
• Salicylic Acid cis-3-Hexen-1-yl Ester
• cis-3-Hexen-1-yl Salicylate
• salicylic acid, 3-hexen-1-yl ester
• (Z)-3-Hexenyl salicylate
• cis-3-Hexenylsalicylate

• MDL： MFCD00036486
• Inchi： 1S/C13H16O3/c1-2-3-4-7-10-16-13(15)11-8-5-6-9-12(11)14/h3-6,8-9,14H,2,7,10H2,1H3/b4-3-
• InChI Key： IEPWIPZLLIOZLU-ARJAWSKDSA-N
• SMILES： CC/C=C\CCOC(C1C(O)=CC=CC=1)=O

Computed Properties

• Exact Mass: 220.11000
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 6
• Complexity: 235
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• Surface Charge: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 46.5

Experimental Properties

• Color/Form: Colorless or yellowish liquid.
• Density: 1.059
• Boiling Point: 271 ºC
• Flash Point: 113 ºC
• Refractive Index: 1.521
• PSA: 46.53000
• LogP: 2.90530
• Solubility: Almost insoluble in water, soluble in alcohol and oil.
• Sensitiveness: Sensitive to light
• FEMA: 4750 | CIS-3-HEXENYL SALICYLATE

cis-3-Hexenyl salicylate Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H319,H335,H315
• Warning Statement： P305+P351+P338
• WGK Germany：2
• Hazard Category Code： R36/37/38
• Safety Instruction： S26-S36
• RTECS：VO3500000
• Hazardous Material Identification：
• Risk Phrases：R36/37/38
• Safety Term：S26;S36

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acid esters
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzoic acid esters
• Solvents and Organic Chemicals Organic Compounds Acids/Esters

Additional information on cis-3-Hexenyl salicylate

Cis-3-Hexenyl Salicylate: A Comprehensive Overview

Cis-3-hexenyl salicylate, also known by its CAS number 65405-77-8, is a compound that has garnered significant attention in recent years due to its versatile applications in various industries. This compound is a derivative of salicylic acid, which is a naturally occurring phenolic compound found in various plants. The addition of the cis-3-hexenyl group to the salicylic acid backbone imparts unique properties to this compound, making it highly valuable in fields such as fragrance formulation, pharmaceuticals, and cosmetics.

The structure of cis-3-hexenyl salicylate consists of a salicylic acid moiety (a benzene ring with hydroxyl and carboxylic acid groups) and a cis-3-hexenyl group attached via an ester bond. The cis configuration of the hexenyl group is crucial as it influences the compound's physical and chemical properties, including its solubility, stability, and bioavailability. Recent studies have highlighted the importance of stereochemistry in determining the biological activity of such compounds, emphasizing the need for precise synthesis methods to maintain the cis configuration.

One of the most notable applications of cis-3-hexenyl salicylate is in the fragrance industry. This compound exhibits a pleasant floral and green aroma, making it a popular ingredient in perfumes, colognes, and personal care products. Its ability to mimic natural scents has led to its widespread use in creating eco-friendly and sustainable fragrances. Moreover, research has shown that cis-3-hexenyl salicylate can enhance the sensory experience by interacting with olfactory receptors in a way that mimics natural pheromones, thereby improving consumer satisfaction.

In addition to its role in fragrances, cis-3-hexenyl salicylate has shown potential in the pharmaceutical sector. Studies have demonstrated its anti-inflammatory and antioxidant properties, which could be harnessed for developing new drugs or dietary supplements. For instance, recent research has explored its ability to inhibit pro-inflammatory cytokines, suggesting its potential use in treating conditions such as arthritis or skin inflammation. Furthermore, its antioxidant properties make it a promising candidate for protecting cells from oxidative stress, a key factor in aging and various diseases.

The cosmetic industry has also embraced cis-3-hexenyl salicylate due to its skin-soothing properties. It is often used in skincare products to reduce irritation and promote wound healing. Clinical trials have shown that topical application of this compound can accelerate the healing process by enhancing collagen synthesis and reducing inflammation. Its gentle nature makes it suitable for sensitive skin types, further broadening its appeal in the cosmetic market.

From an environmental standpoint, cis-3-hexenyl salicylate is considered eco-friendly due to its biodegradability and low toxicity profile. This aligns with the growing demand for sustainable ingredients in various industries. Recent advancements in green chemistry have enabled the synthesis of this compound using renewable resources and energy-efficient processes, further reducing its environmental footprint.

In conclusion, cis-3-hexenyl salicylate (CAS No.: 65405-77-8) is a multifaceted compound with applications spanning fragrance formulation, pharmaceuticals, cosmetics, and environmental science. Its unique chemical structure and stereochemistry contribute to its diverse functionalities, making it a valuable asset across industries. As research continues to uncover new potential uses for this compound, it is poised to play an even more significant role in shaping future innovations.